Cas no 773099-97-1 (2-(cyclopropylmethyl)carbamoylacetic acid)

• Product Name: 2-(cyclopropylmethyl)carbamoylacetic acid
• CAS No: 773099-97-1
• CID: 4658777
• PubChem ID: 62230555
• Update Time: 2025-10-29

2-(cyclopropylmethyl)carbamoylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)carbamoylacetic acid

Additional information on 2-(cyclopropylmethyl)carbamoylacetic acid

2-(Cyclopropylmethyl)CarbamoylAcetic Acid: A Comprehensive Overview

The compound with CAS No. 773099-97-1, commonly referred to as 2-(cyclopropylmethyl)carbamoylacetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The cyclopropylmethyl group attached to the carbamoyl moiety introduces interesting stereochemical and electronic characteristics, making it a valuable subject for research.

Recent studies have highlighted the importance of 2-(cyclopropylmethyl)carbamoylacetic acid in the context of enzyme inhibition and drug design. Researchers have explored its ability to interact with various biological targets, including kinases and proteases. The carbamoyl group, in particular, has been shown to play a critical role in binding interactions, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of 2-(cyclopropylmethyl)carbamoylacetic acid involves a multi-step process that typically begins with the preparation of the cyclopropylmethyl intermediate. This is followed by coupling reactions to introduce the carbamoyl group, which is then subjected to further modifications to achieve the final product. The use of advanced catalytic systems and green chemistry principles has been reported in recent literature, emphasizing the importance of sustainable synthetic methods.

In terms of physical properties, 2-(cyclopropylmethyl)carbamoylacetic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility profile makes it suitable for certain pharmaceutical formulations, particularly those requiring controlled release mechanisms. The compound's stability under various conditions has also been extensively studied, with findings indicating moderate stability under physiological pH conditions.

One of the most promising applications of 2-(cyclopropylmethyl)carbamoylacetic acid lies in its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways, such as COX-2 (cyclooxygenase-2), which is a major target for pain management and anti-inflammatory therapies. The compound's selectivity for COX-2 over COX-1 has been particularly noted, suggesting a reduced risk of gastrointestinal side effects compared to traditional NSAIDs.

Furthermore, 2-(cyclopropylmethyl)carbamoylacetic acid has shown promise in the field of oncology. Recent research has explored its role as a modulator of apoptosis in cancer cells. The compound's ability to induce mitochondrial dysfunction and activate caspase pathways has been linked to its potential as an anticancer agent. These findings have prompted further investigations into its efficacy against various cancer models.

The structural versatility of 2-(cyclopropylmethyl)carbamoylacetic acid also lends itself to applications in agrochemicals. Its ability to inhibit plant pathogens and regulate plant growth hormones has been explored in agricultural settings. This dual functionality underscores the compound's broad utility across multiple disciplines.

In conclusion, 2-(cyclopropylmethyl)carbamoylacetic acid (CAS No. 773099-97-1) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its unique chemical properties and diverse applications continue to drive innovative research, positioning it as a key molecule in contemporary scientific exploration.